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Compound of Interest

Compound Name:
1-(2-fluoro-6-

methoxyphenyl)ethanone

Cat. No.: B155530 Get Quote

Essential Safety and Handling Guide for 1-(2-
fluoro-6-methoxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2-fluoro-6-methoxyphenyl)ethanone (CAS No. 120484-50-6). Adherence to these

procedures is vital for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-(2-fluoro-6-methoxyphenyl)ethanone, a comprehensive approach to

personal protection is mandatory to minimize exposure risks. The following personal protective

equipment is required:
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must meet ANSI Z87.1

standards.[1] A face shield

should be worn over safety

glasses if there is a splash

hazard.[1]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for short-term

protection.[1] Always inspect

gloves before use and change

them immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant Nomex® lab

coat is recommended, fully

buttoned to cover as much

skin as possible.[1]

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood.[2] If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges is

necessary.[2]

Foot Protection Closed-Toe Shoes

Shoes must cover the entire

foot; perforated shoes or

sandals are not permitted.[1][3]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.[4]
Ensure that an emergency eyewash station and safety shower are readily accessible.[3]
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Remove all sources of ignition from the handling area.[5]

2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.
Wear appropriate closed-toe shoes.
Put on safety glasses or goggles. If a splash risk exists, also wear a face shield.
Finally, put on chemical-resistant gloves.

3. Handling the Compound:

Wash hands thoroughly after handling.[6][7]
Avoid direct contact with the skin and eyes.[5]
Do not eat, drink, or smoke in the handling area.[6]
Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated
place.[5][7]

4. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[5]
Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, seek medical attention.[5]
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[5]
Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[6][8]

Disposal Plan
Proper disposal of 1-(2-fluoro-6-methoxyphenyl)ethanone is critical to prevent environmental

contamination and ensure regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://nmu-mi.newlook.safecollegessds.com/document/repo/6d344784-ceaa-420b-a15c-714a041eaa9e
https://bg.cpachem.com/msds?num=SB58580&dnl=sd_-_4%27-Methoxyacetophenone_CAS_100-06-1_%28SB58580%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/s456748
https://nmu-mi.newlook.safecollegessds.com/document/repo/6d344784-ceaa-420b-a15c-714a041eaa9e
https://bg.cpachem.com/msds?num=SB58580&dnl=sd_-_4%27-Methoxyacetophenone_CAS_100-06-1_%28SB58580%29_%28EU%29.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/6d344784-ceaa-420b-a15c-714a041eaa9e
https://www.sigmaaldrich.com/US/en/sds/aldrich/s456748
https://nmu-mi.newlook.safecollegessds.com/document/repo/6d344784-ceaa-420b-a15c-714a041eaa9e
https://nmu-mi.newlook.safecollegessds.com/document/repo/6d344784-ceaa-420b-a15c-714a041eaa9e
https://nmu-mi.newlook.safecollegessds.com/document/repo/6d344784-ceaa-420b-a15c-714a041eaa9e
https://bg.cpachem.com/msds?num=SB58580&dnl=sd_-_4%27-Methoxyacetophenone_CAS_100-06-1_%28SB58580%29_%28EU%29.pdf
https://sds.fluorochem.co.uk/eng/sds_F324353_en.pdf
https://www.benchchem.com/product/b155530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Step Procedure

Waste Collection
Collect waste in a suitable, labeled, and closed

container.[2][4]

Spill Management

For spills, soak up with an inert absorbent

material and place in a suitable container for

disposal.[5] Do not let the product enter drains.

[2][7]

Final Disposal

Dispose of the waste through a licensed

professional waste disposal service.[4] The

recommended method is incineration in a

chemical incinerator equipped with an

afterburner and scrubber.[4]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of 1-(2-fluoro-6-methoxyphenyl)ethanone
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Caption: Step-by-step workflow for the safe handling and disposal of 1-(2-fluoro-6-
methoxyphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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